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Cat. No.: B084844

Get Quote

An In-Depth Technical Guide on the Toxicological Studies of 4-Bromo-2,3,6-trichlorophenol

Introduction
4-Bromo-2,3,6-trichlorophenol is a halogenated phenol, a class of compounds that has seen

widespread use in industrial and agricultural applications. Due to their persistence and potential

for bioaccumulation, understanding the toxicological profile of these compounds is of

paramount importance for environmental and human health risk assessment. This guide

provides a comprehensive overview of the available toxicological data for 4-Bromo-2,3,6-
trichlorophenol and related chlorophenols, offering insights for researchers, scientists, and

drug development professionals. While specific data on 4-Bromo-2,3,6-trichlorophenol is
limited, this paper will leverage structure-activity relationships with closely related and well-

studied chlorophenols to provide a robust toxicological assessment.

Physicochemical Properties
Understanding the physicochemical properties of a compound is the foundation of its

toxicological evaluation, as these properties govern its absorption, distribution, metabolism,

and excretion (ADME).
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Property Value Source

Molecular Formula C6H2BrCl3O [1]

Molecular Weight 276.3 g/mol [1]

Appearance

Colorless-to-yellow crystals

with a characteristic odor (for

2,4,6-trichlorophenol)

[2]

Boiling Point Not available

Melting Point Not available

Water Solubility
Partly miscible (for 4-Bromo-2-

chlorophenol)
[3]

Octanol/Water Partition

Coefficient (logPoct/wat)

4.5 (Computed for 3-Bromo-

2,4,6-trichlorophenol)
[1]

The high octanol/water partition coefficient suggests a potential for bioaccumulation in lipid-rich

tissues.[1]

Toxicokinetics: The Journey of a Xenobiotic
Toxicokinetics describes the movement and fate of a foreign chemical within the body. For

chlorophenols, the degree of chlorination and the position of the chlorine atoms significantly

influence their toxicokinetic profile.[4][5]

Absorption
Chlorophenols are readily absorbed through oral, dermal, and inhalation routes.[4][5] Animal

studies have shown that oral absorption is rapid and virtually complete.[4] Dermal absorption in

humans can be significant, ranging from 30% to 100%.[4]

Distribution
Following absorption, chlorophenols are widely distributed throughout the body, with the

highest concentrations typically found in the liver, kidney, and spleen.[4][5] The extent of
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plasma protein binding increases with the degree of chlorination, which can influence both the

distribution and the elimination half-life of the compound.[4][5]

Metabolism
The primary route of metabolism for chlorophenols is conjugation with glucuronic acid and

sulfate.[4][5] This process increases the water solubility of the compounds, facilitating their

excretion. Metabolism can also occur via cytochrome P-450 (CYP) enzymes, which can lead to

the formation of reactive intermediates like quinones and semiquinones.[4][5]

For instance, the related compound 4-bromo-2-chlorophenol (BCP) is a known metabolite of

the organophosphorus pesticide profenofos.[6][7] In vitro studies with human liver microsomes

have identified CYP2C19 and CYP2B6 as the primary enzymes responsible for this

biotransformation.[6][7]

Profenofos CYP2C19, CYP2B6, CYP3A4
(Human Liver Microsomes)

Detoxification 4-Bromo-2-chlorophenol
(BCP)

Glucuronide and
Sulfate Conjugates

Phase II Metabolism Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of profenofos to 4-bromo-2-chlorophenol and its subsequent

excretion.

Excretion
Conjugated chlorophenols are rapidly excreted, primarily in the urine.[4][5] The elimination half-

life tends to increase with the degree of chlorination, likely due to increased plasma protein

binding.[4]

Toxicodynamics: The Adverse Effects on the Body
Toxicodynamics focuses on the mechanisms by which a chemical exerts its toxic effects on the

body. The toxicity of chlorophenols can vary significantly based on the number and position of

the halogen substituents.

Acute Toxicity
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Acute toxicity studies are designed to assess the adverse effects that occur shortly after a

single or multiple doses of a substance administered over a short period. For the related

compound 4-bromo-2-chlorophenol, the oral LD50 is estimated to be 500 mg/kg in rats.[8]

Ingestion of monochlorophenols can lead to convulsions, and the toxicity generally increases

with the degree of chlorine substitution.[3]

Irritation and Sensitization
Many chlorophenols are irritating to the skin, eyes, and respiratory system.[2][3][8][9]

Prolonged or repeated skin contact may lead to dermatitis.[2][3]

Sub-chronic and Chronic Toxicity
Sub-chronic and chronic toxicity studies evaluate the effects of repeated exposure to a

substance over a longer period, typically ranging from 28 days to several years.[10] These

studies are crucial for determining the No-Observed-Adverse-Effect Level (NOAEL) and the

Lowest-Observed-Adverse-Effect Level (LOAEL).

Studies on related chlorophenols, such as 2,4,6-trichlorophenol (2,4,6-TCP), have shown that

the liver is a primary target organ, with effects including increased liver weight and

histopathological changes.[11] Decreased body weight gain is also a common finding in animal

studies with various chlorophenols.[12][11]

Genotoxicity
Genotoxicity assays are conducted to determine if a substance can damage genetic material

(DNA). A standard battery of tests includes in vitro assays like the Ames test (bacterial reverse

mutation assay) and in vitro chromosomal aberration tests, as well as in vivo assays like the

micronucleus test.[13]

For 2,4,6-TCP, results have been mixed. It has tested negative in some bacterial gene mutation

studies but positive in an in vitro chromosomal aberration test.[13] In vivo, it has shown some

evidence of genotoxic activity in the mouse spot test but was negative in a rat DNA damage

assay.[14]

Carcinogenicity
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Long-term animal bioassays are the primary method for assessing the carcinogenic potential of

a chemical. The U.S. Environmental Protection Agency (EPA) has classified 2,4,6-

trichlorophenol as a Group B2, probable human carcinogen, based on evidence of increased

incidence of lymphomas, leukemia, and liver cancer in animal studies.[15][16][17]

Reproductive and Developmental Toxicity
Reproductive and developmental toxicity studies assess the potential of a substance to

interfere with reproductive capabilities and to cause harm to the developing organism.

A study on 2,4,6-TCP in rats found no effects on male fertility or sperm parameters.[18]

However, at high doses that caused maternal toxicity (increased death and decreased weight

gain), there was a significant depression in the birth weights of pups, which resolved by day 4

postpartum.[18] Another study identified a NOAEL of 3.0 mg/kg-day and a LOAEL of 30 mg/kg-

day for reproductive toxicity based on decreased litter size in female rats exposed to 2,4,6-TCP

in drinking water.[19]

Experimental Protocols
To ensure scientific integrity and trustworthiness, toxicological studies must follow standardized

and validated protocols.

Protocol: Ames Bacterial Reverse Mutation Assay
(OECD TG 471)
This in vitro assay is a widely used screening test for genotoxicity.

Preparation: Several strains of Salmonella typhimurium and Escherichia coli, which are

auxotrophic for a specific amino acid (e.g., histidine for Salmonella), are used. The test

compound is prepared at various concentrations. A metabolic activation system (S9 fraction

from induced rat liver) is also prepared to mimic mammalian metabolism.

Exposure: The bacterial strains are exposed to the test compound, both with and without the

S9 metabolic activation system. Positive and negative controls are run in parallel.

Incubation: The bacteria are plated on a minimal agar medium that lacks the essential amino

acid. The plates are incubated for 48-72 hours.
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Evaluation: Only bacteria that have undergone a reverse mutation to regain the ability to

synthesize the essential amino acid will grow and form colonies. The number of revertant

colonies is counted for each concentration of the test compound and compared to the control

plates. A significant, dose-dependent increase in the number of revertant colonies indicates a

positive result.

Preparation

Exposure

Bacterial Strains
(e.g., S. typhimurium)

Exposure with S9Exposure without S9

Test Compound
(Varying Concentrations)

S9 Metabolic
Activation System

Incubation on
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& Data Analysis

Genotoxic Potential
Assessment
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Caption: Workflow for the Ames bacterial reverse mutation assay.

Protocol: In Vivo Rodent Sub-chronic Oral Toxicity
Study (OECD TG 408)
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This study provides information on the potential health hazards likely to arise from repeated

exposure over a prolonged period.

Animal Selection and Acclimation: Healthy young adult rodents (e.g., Sprague-Dawley rats)

are selected and acclimated to the laboratory conditions for at least 5 days.

Dose Group Assignment: Animals are randomly assigned to control and at least three

treatment groups. The test substance is administered daily by gavage or in the diet/drinking

water for 90 days.

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and

food/water consumption are measured weekly.

Clinical Pathology: At the end of the study, blood samples are collected for hematology and

clinical chemistry analysis. Urine samples are also collected for urinalysis.

Pathology: All animals are subjected to a full necropsy. The weights of major organs are

recorded. Tissues from all animals are preserved for histopathological examination.

Data Analysis: The data are analyzed using appropriate statistical methods to determine any

significant treatment-related effects. The NOAEL and LOAEL are determined.

Conclusion and Future Directions
The toxicological profile of 4-Bromo-2,3,6-trichlorophenol is not well-defined in the existing

literature. However, based on data from structurally similar compounds, particularly other

brominated and chlorinated phenols, it is reasonable to anticipate that this compound may

exhibit toxicity to the liver and potentially act as a skin and eye irritant. Furthermore, the

carcinogenic potential demonstrated by 2,4,6-trichlorophenol raises concerns for other

trichlorinated phenol isomers.

To provide a comprehensive risk assessment, the following studies on 4-Bromo-2,3,6-
trichlorophenol are recommended:

A full battery of in vitro and in vivo genotoxicity assays.
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A 90-day sub-chronic oral toxicity study in rodents to identify target organs and establish a

NOAEL.

Reproductive and developmental toxicity screening studies.

If warranted by the results of the sub-chronic and genotoxicity studies, a two-year chronic

toxicity/carcinogenicity bioassay.

A thorough understanding of the toxicological properties of 4-Bromo-2,3,6-trichlorophenol is
essential for the protection of human health and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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